Cas no 2097995-88-3 (((1H-1,2,3-triazol-4-yl)methyl)glycine hydrochloride)

• Product Name: ((1H-1,2,3-triazol-4-yl)methyl)glycine hydrochloride
• CAS No: 2097995-88-3
• MF: C₅H₉ClN₄O₂
• MW: 192.6035592556
• CID: 5726634
• PubChem ID: 121207343
• Update Time: 2025-11-01

((1H-1,2,3-triazol-4-yl)methyl)glycine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((1H-1,2,3-triazol-4-yl)methyl)glycine hydrochloride
• starbld0031012
• 2097995-88-3
• 2-(2H-triazol-4-ylmethylamino)acetic acid;hydrochloride
• AKOS026746414
• F2147-3475
• Glycine, N-(1H-1,2,3-triazol-5-ylmethyl)-, hydrochloride (1:1)

• Inchi： 1S/C5H8N4O2.ClH/c10-5(11)3-6-1-4-2-7-9-8-4;/h2,6H,1,3H2,(H,10,11)(H,7,8,9);1H
• InChI Key： UGMJUMRJZBPQBA-UHFFFAOYSA-N
• SMILES： Cl.OC(CNCC1C=NNN=1)=O

Computed Properties

• Exact Mass: 192.0414032g/mol
• Monoisotopic Mass: 192.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9Ų

Additional information on ((1H-1,2,3-triazol-4-yl)methyl)glycine hydrochloride

Comprehensive Analysis of ((1H-1,2,3-triazol-4-yl)methyl)glycine hydrochloride (CAS No. 2097995-88-3)

The compound ((1H-1,2,3-triazol-4-yl)methyl)glycine hydrochloride (CAS No. 2097995-88-3) is a chemically modified amino acid derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This molecule features a 1,2,3-triazole ring, a heterocyclic scaffold known for its stability and versatility in drug design, coupled with a glycine moiety, which enhances its biocompatibility. The hydrochloride salt form improves its solubility, making it more suitable for various experimental and industrial applications.

In the context of modern drug discovery, the 1,2,3-triazole ring is a privileged structure often employed in click chemistry, a technique widely used for rapid synthesis of diverse compound libraries. Researchers are particularly interested in ((1H-1,2,3-triazol-4-yl)methyl)glycine hydrochloride due to its potential as a bioisostere for natural amino acids, which could lead to novel therapeutic agents. Its CAS No. 2097995-88-3 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and peptide engineering.

One of the most discussed topics in the scientific community is the role of triazole-containing compounds in addressing antibiotic resistance. The 1,2,3-triazole core in ((1H-1,2,3-triazol-4-yl)methyl)glycine hydrochloride has shown promise in enhancing the efficacy of antimicrobial peptides, a hot topic given the global rise in multidrug-resistant pathogens. This aligns with current trends in green chemistry, as researchers seek sustainable methods to synthesize such compounds with minimal environmental impact.

From a biochemical perspective, the glycine component of this compound plays a critical role in metabolic pathways, including the synthesis of proteins and neurotransmitters. The addition of the triazole ring introduces steric and electronic modifications that can fine-tune its interactions with biological targets. This has led to increased interest in CAS No. 2097995-88-3 as a tool for studying enzyme inhibition and receptor modulation, particularly in neurological and inflammatory disorders.

The pharmaceutical industry is also exploring the use of ((1H-1,2,3-triazol-4-yl)methyl)glycine hydrochloride in prodrug design, where its unique structure could improve drug delivery and bioavailability. Searches for triazole-based prodrugs have surged, highlighting the demand for innovative solutions to enhance therapeutic efficacy. Additionally, its compatibility with peptide synthesis protocols makes it a valuable building block for developing next-generation biologics.

In summary, ((1H-1,2,3-triazol-4-yl)methyl)glycine hydrochloride (CAS No. 2097995-88-3) represents a versatile and highly functionalized compound with broad applications in drug discovery, biochemistry, and materials science. Its combination of a 1,2,3-triazole ring and glycine backbone offers a unique platform for innovation, addressing some of the most pressing challenges in modern science. As research continues to uncover its full potential, this compound is poised to remain a focal point in academic and industrial laboratories worldwide.